Cas no 165115-73-1 (2-(2-(2,4-Difluorophenyl)allyl)propane-1,3-diol)

2-(2-(2,4-Difluorophenyl)allyl)propane-1,3-diol Properties

Names and Identifiers

• 2-(2-(2,4-Difluorophenyl)allyl)propane-1,3-diol
• 1,3-Propanediol, 2-[2-(2,4-difluorophenyl)-2-propen-1-yl]-
• 2-[2-(2,4-difluorophenyl)prop-2-enyl]propane-1,3-diol
• POSACONAZOLE INTER-7
• 2-[2-(2,4-DIFLUOROPHENYL)-2-PROPEN-1-YL]-1,3-PROPANEDIOL
• EOS-61493
• Posaconazole intermediate-7
• 165115-73-1
• 2-[2-(2,4-Difluoro-phenyl)-allyl]-propane-1,3-diol
• AS-75728
• SCHEMBL12186064
• NS00006159
• 2-2-(2,4-Difluoro-phenyl)-allyl-propane-1,3-diol
• 1,3-Propanediol, 2-[2-(2,4-difluorophenyl)-2-propenyl]-
• AKOS015912312
• SB34124
• 2-[2-(2,4-DIFLUOROPHENYL)PROP-2-EN-1-YL]PROPANE-1,3-DIOL
• DTXSID30453909
• D92910
• 2-(2-(2,4-Difluorophenyl)prop-2-en-1-yl)propane-1,3-diol
• AC-8490
• AMY14819
• EC 605-390-1
• BCP13096
• Posaconazole inter-7
• Posaconazole Intermediate-7
• 2-(2-(2,4-difluorophenyl)allyl)propane-1,3-diol
• 2-[2-(2,4-Difluorophenyl)-2-propen-1-yl]-1,3-propanediol
• 1,3-PROPANEDIOL, 2-[2-(2,4-DIFLUOROPHENYL)-2-PROPEN-1-YL]-
• +Expand

• MDL： MFCD11977646
• InChIKey： WOLIKRXEOQATPC-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H14F2O2/c1-8(4-9(6-15)7-16)11-3-2-10(13)5-12(11)14/h2-3,5,9,15-16H,1,4,6-7H2
• SMILES： FC1C=C(F)C=CC=1C(=C)CC(CO)CO

Computed Properties

• Exact Mass: 228.09600
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 5
• Monoisotopic Mass: 228.09618601g/mol
• Heavy Atom Count: 16
• Complexity: 229
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.3
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• LogP: 1.96890
• PSA: 40.46000
• Density: 1.210

2-(2-(2,4-Difluorophenyl)allyl)propane-1,3-diol Security Information

2-(2-(2,4-Difluorophenyl)allyl)propane-1,3-diol Customs Data

• HS CODE：2906299090
• Customs Data：

  China Customs Code:

  2906299090

  Overview:

  2906299090 Other aromatic alcohols. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2906299090 other aromatic alcohols.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%